Cas no 2649072-13-7 (1,1,1-trifluoro-3-isocyanato-3-methylbutane)

• Product Name: 1,1,1-trifluoro-3-isocyanato-3-methylbutane
• CAS No: 2649072-13-7
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 6016056
• PubChem ID: 165856477
• Update Time: 2025-05-20

1,1,1-trifluoro-3-isocyanato-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-isocyanato-3-methylbutane
• 2649072-13-7
• EN300-1928655

• Inchi： 1S/C6H8F3NO/c1-5(2,10-4-11)3-6(7,8)9/h3H2,1-2H3
• InChI Key： GGLXWGIAOAZLTQ-UHFFFAOYSA-N
• SMILES： FC(CC(C)(C)N=C=O)(F)F

Computed Properties

• Exact Mass: 167.05579836g/mol
• Monoisotopic Mass: 167.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,1,1-trifluoro-3-isocyanato-3-methylbutane

Professional Introduction to 1,1,1-Trifluoro-3-Isocyanato-3-Methylbutane (CAS No. 2649072-13-7)

1,1,1-Trifluoro-3-isocyanato-3-methylbutane, a compound with the chemical formula C₆H₇F₃NO₂, is a fluorinated isocyanate derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2649072-13-7, represents a fascinating class of molecules that combine the unique properties of fluorine with the reactivity of isocyanate groups. The structural features of this molecule make it a valuable intermediate in the synthesis of various functional materials and bioactive compounds.

The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and electronic properties, making them more suitable for pharmaceutical applications. In the case of 1,1,1-trifluoro-3-isocyanato-3-methylbutane, the presence of three fluorine atoms at the 1-position of the carbon chain significantly influences its reactivity and potential uses. The isocyanate group (–NCO) at the 3-position provides a highly reactive site for further functionalization, enabling the synthesis of polymers, coatings, and specialty chemicals.

Recent research in the field of fluorinated isocyanates has highlighted their potential as building blocks for advanced materials. For instance, studies have demonstrated that compounds containing isocyanate groups can be polymerized to form polyurethanes with tailored properties. The incorporation of fluorine into these polymers can lead to materials with improved thermal stability, hydrophobicity, and mechanical strength. This has opened up new avenues for applications in industries such as aerospace, automotive manufacturing, and biomedical engineering.

In the pharmaceutical sector, 1,1,1-trifluoro-3-isocyanato-3-methylbutane has been explored as a precursor for synthesizing novel drug candidates. The trifluoromethyl group (–CF₃) is a well-known pharmacophore that enhances the bioavailability and binding affinity of many therapeutic agents. Researchers have utilized this compound to develop new classes of drugs targeting various diseases, including cancer and infectious disorders. The ability to introduce fluorine atoms at specific positions in molecular structures allows for fine-tuning of pharmacological properties, leading to more effective and targeted treatments.

The synthesis of 1,1,1-trifluoro-3-isocyanato-3-methylbutane involves complex organic transformations that require precise control over reaction conditions. Typically, this compound is prepared through the reaction of trifluoromethyl ketones with phosgene or other carbonyl chloride reagents under inert conditions. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yields.

One of the key challenges in working with fluorinated isocyanates like 1,1,1-trifluoro-3-isocyanato-3-methylbutane is their reactivity towards moisture and nucleophiles. Isocyanate groups are highly sensitive to water vapor and can undergo uncontrolled reactions if exposed to moist environments. This necessitates stringent storage conditions and handling protocols to ensure safety and product integrity. Despite these challenges, the unique properties of these compounds make them indispensable tools in modern chemical synthesis.

The applications of 1,1,1-trifluoro-3-isocyanato-3-methylbutane extend beyond pharmaceuticals and materials science. In agrochemical research, fluorinated isocyanates have been used to develop novel pesticides and herbicides with improved environmental profiles. The stability provided by fluorine atoms helps these compounds resist degradation under various environmental conditions while maintaining their efficacy against target pests.

In conclusion, 1,1,1-trifluoro-3-isocyanato-3-methylbutane (CAS No. 2649072-13-7) is a versatile compound with significant potential in multiple industries. Its unique structural features enable the synthesis of advanced materials and bioactive molecules with tailored properties. Ongoing research continues to uncover new applications for this compound and its derivatives，underscoring its importance in modern chemistry and pharmaceutical development.